Cas no 2225172-69-8 (3-Methyl-1-(cyclobutyl)pyrazole-4-boronic acid)

• Product Name: 3-Methyl-1-(cyclobutyl)pyrazole-4-boronic acid
• CAS No: 2225172-69-8
• MF: C₈H₁₃BN₂O₂
• MW: 180.01
• CID: 5143047
• PubChem ID: 133636296
• Update Time: 2024-11-05

3-Methyl-1-(cyclobutyl)pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(cyclobutyl)pyrazole-4-boronic acid
• Boronic acid, B-(1-cyclobutyl-3-methyl-1H-pyrazol-4-yl)-
• 2225172-69-8
• (1-Cyclobutyl-3-methyl-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C8H13BN2O2/c1-6-8(9(12)13)5-11(10-6)7-3-2-4-7/h5,7,12-13H,2-4H2,1H3
• InChI Key： RGPRZHGRHPKUON-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2CCC2)N=C1C)(O)O

Computed Properties

• Exact Mass: 180.1070078g/mol
• Monoisotopic Mass: 180.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų